3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide

• IUPAC Name: 3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C19H17ClN2O2/c1-12(14-8-4-3-5-9-14)21-19(23)17-13(2)24-22-18(17)15-10-6-7-11-16(15)20/h3-12H,1-2H3,(H,21,23)
• InChI Key: CINTUKOCOXPCRV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)NC(C)C3=CC=CC=C3
• Molecular Formula: C19H17ClN2O2
• Molecular Weight: 340.8 g/mol

Description

3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide is a chemical compound that belongs to the isoxazole family. It is commonly known by the name of CL-220, 3C-P, or 3'-Chloro-3'-methyl-4'-phenylisoxazole-5-carboxylic acid ethylamide. This compound has gained significant attention in the scientific community due to its potential applications in research and development.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide involves its binding to the 5-HT2A receptor, which leads to the activation of various intracellular signaling pathways. This activation results in the modulation of neurotransmitter release, which ultimately affects various physiological processes such as mood, cognition, and perception.
Biochemical and Physiological Effects:
Studies have shown that this compound has various biochemical and physiological effects. It has been found to increase the release of dopamine and other neurotransmitters, which are involved in the regulation of mood and behavior. This compound has also been shown to enhance cognitive function and memory consolidation.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide in lab experiments are its high affinity for the 5-HT2A receptor and its potential applications in the study of various neuropsychiatric disorders. However, the limitations of using this compound include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide. These include the development of new analogs with improved pharmacological properties, the investigation of its potential role in the treatment of various neuropsychiatric disorders, and the elucidation of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound with potential applications in scientific research. Its high affinity for the 5-HT2A receptor and its potential role in the treatment of various neuropsychiatric disorders make it an interesting target for further investigation. However, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide involves the reaction of 2-chlorobenzonitrile with magnesium, which forms the Grignard reagent. This reagent is then reacted with ethyl isoxazole-5-carboxylate, followed by the addition of phenylacetonitrile and the subsequent hydrolysis of the resulting product to obtain the final compound.

Scientific Research Applications

3-(2-chlorophenyl)-5-methyl-N-(1-phenylethyl)-4-isoxazolecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the serotonin receptor 5-HT2A, which is involved in various physiological and pathological processes. This compound has also been found to have a potential role in the treatment of various neuropsychiatric disorders such as depression, anxiety, and schizophrenia.